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Cat. No.: B127234

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Vinylphenol, also known as 3-hydroxystyrene, is an organic compound of significant interest
in various scientific and industrial fields. Its unique chemical structure, featuring both a vinyl
group and a phenolic hydroxyl group, imparts a versatile reactivity that makes it a valuable
intermediate in the synthesis of pharmaceuticals, polymers, and other specialty chemicals.[1]
This technical guide provides an in-depth overview of the core physicochemical properties of 3-
vinylphenol, detailed experimental protocols for their determination, and an exploration of its
biological activities and potential mechanisms of action.

Physicochemical Properties

The physicochemical properties of 3-vinylphenol are crucial for its handling, application, and
the design of synthetic routes. A summary of these properties is presented in the tables below.

General and Physical Properties
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Property Value Source(s)
CAS Number 620-18-8 [1][2]
Molecular Formula CsHsO [1][3]
Molecular Weight 120.15 g/mol [11[3]
Colorless to light yellow clear
Appearance -
liquid
Melting Point 1°C [4]
- _ 230.8 °C at 760 mmHg; 105 °C
Boiling Point [4]
at 5 mmHg
Density 1.055 - 1.06 g/cm? (at 20°C) [4]

Vapor Pressure

0.0427 mmHg at 25 °C

[4]

Flash Point

103.5-104 °C

[4]

Refractive Index

1.5804

[4]

Chemical and Spectroscopic Properties
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Property Value Source(s)
pKa 9.79 £ 0.10 (Predicted) [4]
LogP 2.03520 [4]
Hydrogen Bond Donor Count 1 [4]
Hydrogen Bond Acceptor
ydrog p 1 4]
Count
Vinyl proton signals at 6 5.1—
1H NMR 5.3 ppm and phenolic -OH atd  [1]
9-10 ppm are characteristic.
Data available to confirm
13C NMR [1]

structure.

Mass Spectrometry (GC-MS)

Used to confirm molecular
weight and fragmentation

patterns.

[1](51(6]

Synthesis and Reactivity

Synthesis

A prominent and sustainable method for the synthesis of 3-vinylphenol is from cardanol, a

renewable resource derived from cashew nut shell liquid (CNSL).[1][7][8] This process typically

involves a two-step route:

o Ethenolysis of Cardanol: Cardanol undergoes ethenolysis to produce 3-(non-8-enyl)phenol.

[7]8]

e Isomerizing Ethenolysis: The intermediate is then subjected to isomerizing ethenolysis to

yield 3-vinylphenol.[7][8]

This bio-based route is advantageous due to its high yield (65-78%) and the generation of

valuable byproducts like 1-octene and propene.[1][9]

Reactivity and Stability
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3-Vinylphenol is a reactive molecule due to the presence of both the vinyl and hydroxyl
functional groups.

» Polymerization: The vinyl group can undergo radical polymerization, making it a useful
monomer for producing phenolic resins and various copolymers.[1] To prevent premature
polymerization during storage, it is often stabilized with inhibitors like tert-butylcatechol
(TBC).[1]

» Reactions of the Hydroxyl Group: The phenolic hydroxyl group can undergo typical reactions
of phenols, such as etherification and esterification.

 Stability: 3-Vinylphenol is sensitive to air and heat, necessitating storage at low
temperatures (e.g., -20°C) under an inert atmosphere to maintain its stability and prevent
degradation or unwanted polymerization.[1]

Experimental Protocols

Detailed experimental procedures are essential for the accurate determination of the
physicochemical properties of 3-vinylphenol. The following are generalized protocols that can
be adapted for this purpose.

Determination of Melting Point

Principle: The melting point is the temperature at which a substance transitions from a solid to
a liquid state. For pure crystalline solids, this transition occurs over a narrow temperature
range.

Apparatus:

Capillary tubes

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Thermometer

Mortar and pestle

Procedure:
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e Ensure the 3-vinylphenol sample is solidified by cooling below its melting point.
e Finely powder a small amount of the solid sample.

o Pack the powdered sample into a capillary tube to a height of 2-3 mm.

o Place the capillary tube in the heating block of the melting point apparatus.

e Heat the sample slowly, at a rate of 1-2 °C per minute, as the temperature approaches the
expected melting point.

e Record the temperature at which the first drop of liquid appears (T1) and the temperature at
which the entire solid has melted (T2).

e The melting point range is reported as T1-T2.

Determination of Boiling Point

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath or heating block)

Clamps and stand
Procedure:
e Place a small amount (a few milliliters) of 3-vinylphenol into the test tube.

 Invert a sealed capillary tube and place it into the liquid in the test tube.
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o Attach the test tube to a thermometer, ensuring the bulb of the thermometer is level with the
sample.

e Immerse the assembly in a heating bath.
e Heat the bath gently and observe the capillary tube.

o A slow stream of bubbles will emerge from the open end of the capillary as the liquid is
heated.

e When a rapid and continuous stream of bubbles is observed, note the temperature. This is
the boiling point at the recorded atmospheric pressure.

For accuracy, the heating should be slow and uniform.

Biological Activity and Mechanisms of Action

In vitro studies have indicated that 3-vinylphenol possesses promising biological activities,
including antimicrobial, antioxidant, and anti-inflammatory properties.[1]

Antioxidant Activity

The antioxidant properties of 3-vinylphenol are attributed to its phenolic structure.[1] The
hydroxyl group can donate a hydrogen atom to neutralize free radicals, thereby preventing
oxidative damage.
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Caption: Proposed antioxidant mechanism of 3-vinylphenol.
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Anti-inflammatory Activity

3-Vinylphenol has demonstrated potential anti-inflammatory effects by inhibiting the
production of pro-inflammatory cytokines in vitro.[1] While the precise signaling pathway for 3-
vinylphenol is not fully elucidated, the mechanism of a structurally related compound, 2-
methoxy-4-vinylphenol, involves the suppression of the NF-kB and MAPK signaling pathways.
[10][11][12] A plausible pathway for 3-vinylphenol is depicted below.
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Caption: Putative anti-inflammatory signaling pathway of 3-vinylphenol.
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Antimicrobial Activity

3-Vinylphenol has shown efficacy against various bacterial strains, including Staphylococcus
aureus and Escherichia coli.[1] The proposed mechanism of action for phenolic compounds
often involves the disruption of the bacterial cell membrane, leading to increased permeability
and leakage of intracellular components, ultimately resulting in cell death.
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Caption: Proposed antimicrobial mechanism of 3-vinylphenol.

Conclusion

3-Vinylphenol is a versatile chemical compound with a well-characterized profile of
physicochemical properties. Its synthesis from renewable resources and its demonstrated
biological activities make it a compound of high interest for ongoing and future research in drug
development, polymer science, and green chemistry. This guide provides a foundational
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understanding of its key characteristics to aid researchers and scientists in their work with this
valuable molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 3-Vinylphenol (CAS 620-18-8) For Research [benchchem.com]
. pharmaffiliates.com [pharmaffiliates.com]

. scbt.com [scbt.com]

. 3-Vinylphenol | lookchem [lookchem.com]

. dev.spectrabase.com [dev.spectrabase.com]

. Phenol, 3-ethenyl- | CBH8O | CID 3013921 - PubChem [pubchem.ncbi.nlm.nih.gov]

°
~ (o)) ()] EEN w N =

. Synthesis of pharmaceutical drugs from cardanol derived from cashew nut shell liquid -
Green Chemistry (RSC Publishing) DOI:10.1039/C8GC03823F [pubs.rsc.org]

o 8. researchgate.net [researchgate.net]
e 9. pubs.rsc.org [pubs.rsc.org]

e 10. Anti-inflammatory effect of 2-methoxy-4-vinylphenol via the suppression of NF-kB and
MAPK activation, and acetylation of histone H3 - PubMed [pubmed.ncbi.nim.nih.gov]

e 11. Anti-inflammatory activity of 2-methoxy-4-vinylphenol involves inhibition of
lipopolysaccharide-induced inducible nitric oxidase synthase by heme oxygenase-1 -
PubMed [pubmed.ncbi.nim.nih.gov]

e 12. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Physicochemical Properties of 3-Vinylphenol]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b127234#physicochemical-properties-of-3-
vinylphenol]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b127234?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b127234
https://www.pharmaffiliates.com/en/620-18-8-3-vinylphenol-papst015670.html
https://www.scbt.com/p/3-vinylphenol-620-18-8
https://www.lookchem.com/ProductWholeProperty_LCPL234812.htm
https://dev.spectrabase.com/compound/BUeYD1rOeCu
https://pubchem.ncbi.nlm.nih.gov/compound/3013921
https://pubs.rsc.org/en/content/articlehtml/2019/gc/c8gc03823f
https://pubs.rsc.org/en/content/articlehtml/2019/gc/c8gc03823f
https://www.researchgate.net/publication/331069293_Synthesis_of_pharmaceutical_drugs_from_cardanol_derived_from_cashew_nut_shell_liquid
https://pubs.rsc.org/en/content/articlepdf/2019/gc/c8gc03823f
https://pubmed.ncbi.nlm.nih.gov/22210037/
https://pubmed.ncbi.nlm.nih.gov/22210037/
https://pubmed.ncbi.nlm.nih.gov/36995736/
https://pubmed.ncbi.nlm.nih.gov/36995736/
https://pubmed.ncbi.nlm.nih.gov/36995736/
https://www.researchgate.net/publication/51973364_Anti-inflammatory_effect_of_2-methoxy-4-vinylphenol_via_the_suppression_of_NF-kB_and_MAPK_activation_and_acetylation_of_histone_H3
https://www.benchchem.com/product/b127234#physicochemical-properties-of-3-vinylphenol
https://www.benchchem.com/product/b127234#physicochemical-properties-of-3-vinylphenol
https://www.benchchem.com/product/b127234#physicochemical-properties-of-3-vinylphenol
https://www.benchchem.com/product/b127234#physicochemical-properties-of-3-vinylphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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